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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

Cat. No.: B128172

5-Methyl-1-hexanol: An Enigmatic Molecule in
the World of Fragrance

Introduction

5-Methyl-1-hexanol (CAS No. 627-98-5) is a branched-chain aliphatic alcohol that presents a
curious case in the field of perfumery. While some sources suggest its potential as a fragrance
ingredient with a nuanced olfactory profile, a deeper investigation into its regulatory status and
industry use reveals a more complex and cautionary picture. This document provides a
comprehensive overview of 5-Methyl-1-hexanol, summarizing its known properties, the
conflicting reports on its fragrance applications, and general protocols for the evaluation of a
novel fragrance ingredient, while underscoring the critical need for further safety and regulatory
clarification before any practical application in perfumery.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a potential fragrance
ingredient is fundamental to its evaluation and application. The key properties of 5-Methyl-1-
hexanol are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b128172?utm_src=pdf-interest
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/product/b128172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

CAS Number 627-98-5

Molecular Formula C7H160

Molecular Weight 116.20 g/mol
Appearance Colorless liquid
Boiling Point 167-168 °C

Density 0.823 g/mL at 25 °C
Refractive Index n20/D 1.422

Olfactory Profile: A Tale of Contradiction

The olfactory character of 5-Methyl-1-hexanol is a subject of conflicting information. Some
suppliers describe it as a versatile ingredient with a subtle green and fruity aroma, suggesting it
can act as a harmonizing element in complex fragrance compositions.[1] One description notes
a "mild, alcohol-like smell".[2] However, a prominent resource in the fragrance and flavor
industry, The Good Scents Company, explicitly states that 5-Methyl-1-hexanol is "not for
fragrance use".[3] This significant discrepancy underscores the ambiguity surrounding its
application in perfumery.

Regulatory and Safety Status: A Notable Absence

A critical aspect of any fragrance ingredient is its safety and regulatory approval. For 5-Methyl-
1-hexanol, there is a conspicuous lack of endorsement from key industry bodies:

o« FEMA GRAS: There is no evidence of 5-Methyl-1-hexanol having a FEMA (Flavor and
Extract Manufacturers Association) number, which would designate it as Generally
Recognized as Safe for use in flavorings and, by extension, often influences its use in
fragrances.

e |IFRA Standards: A thorough search of the International Fragrance Association (IFRA)
standards did not yield any specific guidelines or restrictions for 5-Methyl-1-hexanol.[4][5][6]
[7][8] IFRA standards are crucial for ensuring the safe use of fragrance materials.
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» RIFM Safety Assessment: No comprehensive safety assessment from the Research Institute
for Fragrance Materials (RIFM) for 5-Methyl-1-hexanol was found. While a safety
assessment for the related compound 3,5,5-trimethyl-1-hexanol is available, its findings
cannot be directly extrapolated to 5-Methyl-1-hexanol.[9]

Safety Data Sheets (SDS) for 5-Methyl-1-hexanol indicate potential hazards, including skin
irritation, serious eye damage, and respiratory irritation, and it is classified as a flammable
liquid.[10]

Given the "not for fragrance use" advisory from a reputable source and the absence of key
regulatory approvals, the use of 5-Methyl-1-hexanol as a fragrance ingredient is not
recommended without a thorough and updated safety assessment.

Application in Perfumery: Hypothetical Exploration

Despite the cautionary stance, it is valuable for researchers and scientists to understand the
process by which a novel ingredient like 5-Methyl-1-hexanol would be evaluated for its
potential in perfumery.

Potential Olfactory Contributions

Based on the limited positive descriptions, 5-Methyl-1-hexanol could theoretically be explored
for its ability to:

 Introduce Green and Fruity Nuances: Its described subtle green and fruity notes could lend a
natural and fresh quality to floral and citrus fragrances.

e Act as a Modifier and Blender: As a harmonizing element, it could be used to soften the
edges of more potent aromatic chemicals and create a more seamless fragrance profile.

e Function as a Chemical Intermediate: It has been noted that 5-Methyl-1-hexanol can serve
as a building block for the synthesis of other aroma chemicals.[1]

Experimental Protocols for Fragrance Ingredient
Evaluation
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The following are detailed, generalized protocols for the scientific evaluation of a potential new
fragrance ingredient. It must be emphasized that these are not specific endorsements for the
use of 5-Methyl-1-hexanol in perfumery but rather a guide to the standard scientific process.

Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify the specific odor character of the volatile components of a sample.
Methodology:

o Sample Preparation: Prepare a dilution of 5-Methyl-1-hexanol in a suitable solvent (e.qg.,
ethanol) at a concentration of 1% and 0.1%.

e Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID)
and an olfactory detection port (ODP).

e GC Conditions:

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).
o Injector Temperature: 250 °C.

o Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 240 °C at a rate of 5
°C/min.

o Carrier Gas: Helium at a constant flow rate.

o Split Ratio: 1:1 (to both FID and ODP).

o Olfactory Assessment: A trained sensory panelist sniffs the effluent from the ODP and
records the odor descriptors and their intensity at specific retention times.

o Data Analysis: Correlate the retention times of the odor events with the peaks on the FID
chromatogram to identify the compound responsible for each scent characteristic.
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Objective: To assess the olfactory characteristics, intensity, and hedonic tone of the ingredient
in a controlled environment.

Methodology:
o Panel Selection: Recruit a panel of at least 10 trained sensory assessors.

o Sample Preparation: Prepare smelling strips dipped in 1%, 5%, and 10% dilutions of 5-
Methyl-1-hexanol in ethanol. A blank ethanol strip should be used as a control.

o Evaluation Procedure:

o Present the coded smelling strips to the panelists in a randomized order in individual, well-
ventilated booths.

o Panelists evaluate the odor based on a standardized questionnaire, rating attributes such
as intensity, pleasantness, and providing descriptive terms (e.g., green, fruity, waxy,
chemical).
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» Data Analysis: Analyze the data statistically to determine the mean scores for each attribute
and to create an odor profile.
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Caption: Workflow for sensory panel evaluation of a fragrance ingredient.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b128172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conclusion

5-Methyl-1-hexanol remains an intriguing yet unverified potential fragrance ingredient. The
conflicting reports regarding its olfactory profile, coupled with a lack of FEMA GRAS status, an
IFRA standard, and a dedicated RIFM safety assessment, strongly advise against its use in
perfumery at this time. For researchers, scientists, and drug development professionals, 5-
Methyl-1-hexanol serves as an important case study on the rigorous evaluation and validation
required before a chemical can be considered a safe and effective fragrance ingredient. Any
future consideration of this molecule for fragrance applications would necessitate a
comprehensive safety assessment and clarification of its regulatory status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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